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Compound of Interest

Cyclopropyl(4-

Compound Name: methoxyphenyl)methanamine
hydrochloride

CAS No.: 58271-59-3

Cat. No.: B1591548

Get Quote

Introduction & Chemical Context

Cyclopropyl(4-methoxyphenyl)methanamine hydrochloride is a significant chiral building

block, often utilized in the synthesis of monoamine reuptake inhibitors and other CNS-active
agents.[1] Structurally, it combines a rigid cyclopropyl moiety with an electron-rich p-anisyl ring,
creating unique steric and electronic properties that influence receptor binding affinity.

Accurate characterization of this salt form is critical, as the cyclopropyl group is sensitive to
acid-catalyzed ring opening, and the benzylic amine is prone to oxidation if not stored correctly.

Chemical Structure[1][2][3][41[51[61[71[8][9][10]
o Systematic Name:

-Cyclopropyl-4-methoxybenzylamine hydrochloride

e Formula: C
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H
NO
HCI[2]

o Key Features:
o Aromatic Region: AA'BB' system (p-substituted benzene).
o Aliphatic Region: High-field cyclopropyl protons.

o Chiral Center: Benzylic carbon (typically supplied as racemic or S-enantiomer).

Analytical Workflow

The following workflow ensures the integrity of the salt form and validates the structure against
common impurities (e.g., ring-opened byproducts).

Raw Sample
(CPM-HCI)

Solubility Check
(DMSO-d6 vs MeOD)

Dilute to 1 ppm

Dissolve 10mg

1H NMR (400/600 MHz) HRMS (ESI+)
Confirm Structure & Salt Stoichiometry Exact Mass & Fragmentation

13C NMR Purity Assessment
Carbon Skeleton Verification (>95% Required)

Final CoA / Data Package
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Figure 1: Standardized analytical workflow for amine hydrochloride salts.

Nuclear Magnetic Resonance (NMR) Protocol[9][11]

Sample Preparation
e Solvent: DMSO-d

is preferred over CDCI

or Methanol-d

for the HCI salt. DMSO ensures the ammonium protons (NH

) are visible as distinct signals, allowing for confirmation of the salt formation.

e Concentration: 10-15 mg in 0.6 mL solvent.

e Tube: 5mm high-precision NMR tube.

1H NMR Data (400 MHz, DMSO-d )

The spectrum is characterized by the distinct shielding of the cyclopropyl protons and the
deshielding of the ammonium protons.
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Chemical Shift
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S
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Doublet ( Ortho to alkyl
7.42 2H Ar-H (2,6)
Hz) group.
Doublet ( Ortho to methoxy
6.95 2H Ar-H (3,5) .
Hz) (shielded).
Methoxy group
3.73 Singlet (s) 3H -OCH (characteristic
singlet).
Doublet ( Benzylic proton;
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Hz) cyclopropyl CH.
_ Methine of
1.35-1.25 Multiplet (m) 1H Cyclopropyl CH )
cyclopropyl ring.
Distinctive high-
0.65 - 0.30 Multiplets (m) 4H Cyclopropyl CH a4 methylene

protons.

Interpretation Notes:

o Exchangeable Protons: In Methanol-d

, the signal at 8.60 ppm will disappear due to deuterium exchange.

e Coupling: The benzylic proton (3.65 ppm) appears as a doublet due to coupling with the

single proton on the cyclopropyl ring.
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13C NMR Data (100 MHz, DMSO-d )

Chemical Shift (

Carbon Type Assignment
» Ppm)
159.2 Quaternary (C) Ar-C-OMe (Ipso to Oxygen)
130.5 Methine (CH) Ar-C (2,6)
129.8 Quaternary (C) Ar-C-Alkyl (Ipso to Alkyl)
114.1 Methine (CH) Ar-C (3,5)
59.5 Methine (CH) Benzylic C-N
Methyl (CH
55.6 Methoxy Carbon
)
16.2 Methine (CH) Cyclopropyl CH
Methylene (CH Cyclopropyl CH
45/3.8
) (Diastereotopic)

Mass Spectrometry (MS) Protocol
Experimental Parameters

« lonization Source: Electrospray lonization (ESI)
e Polarity: Positive Mode (+ve)
e Flow Rate: 0.5 mL/min (Direct Infusion or LC-MS)

¢ Mobile Phase: 50:50 Water:Acetonitrile + 0.1% Formic Acid

Fragmentation Analysis

The mass spectrum is dominated by the stability of the 4-methoxybenzyl carbocation (tropylium
ion analog) formed after the loss of the amine or cyclopropyl group.

Observed lons:
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o [M+H]
:m/z 178.12 (Base Peak for soft ionization).
e [M-NH

]

: m/z 161.09 (Elimination of ammonia).

e Tropylium lon: m/z 121.06 (4-methoxybenzyl cation, highly stable).

Cyclopropyl
Loss [M-NH3]+
m/z 161.09

[M+H]+ - Cyclopropylamine p-Methoxybenzyl+
miz 178.12 (Alpha Cleavage) —p m/z 121.06

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for Cyclopropyl(4-
methoxyphenyl)methanamine.

Quality Control & Storage Protocols
Storage Stability

The HCI salt is hygroscopic.
o Storage: -20°C under Argon/Nitrogen atmosphere.

 Stability Warning: Prolonged exposure to moisture can lead to clumping. Exposure to strong
acids may cause cyclopropyl ring opening to form the linear alkene isomer (1-(4-
methoxyphenyl)but-3-en-1-amine).

Purity Calculation

Purity should be calculated using gNMR (Quantitative NMR) using an internal standard (e.g.,
Maleic Acid) or by HPLC-UV (254 nm).
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¢ Acceptance Criteria:
o 1H NMR: No impurity peaks >1% in the aromatic region.
o Residual Solvent: <5000 ppm (ICH guidelines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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